4-(4-Ethoxy-2-methylphenyl)-2-hydroxypyridine, 95%
Overview
Description
4-(4-Ethoxy-2-methylphenyl)-2-hydroxypyridine, 95% (4E2MHP) is a synthetic compound derived from 4-ethoxy-2-methylphenylhydrazine. It is an important intermediate in the synthesis of a variety of compounds, such as pharmaceuticals, dyes, and agrochemicals. 4E2MHP has been extensively studied for its unique chemical, biological, and pharmacological properties.
Scientific Research Applications
4-(4-Ethoxy-2-methylphenyl)-2-hydroxypyridine, 95% has been extensively studied for its unique chemical, biological, and pharmacological properties. It has been used as a starting material for the synthesis of a variety of compounds, such as pharmaceuticals, dyes, and agrochemicals. It has also been used as a model compound for the study of the mechanism of action of drugs. Additionally, 4-(4-Ethoxy-2-methylphenyl)-2-hydroxypyridine, 95% has been used in the development of new fluorescent dyes for use in imaging and diagnostics.
Mechanism of Action
4-(4-Ethoxy-2-methylphenyl)-2-hydroxypyridine, 95% is an electrophilic aromatic substitution reagent, which can react with a variety of functional groups to form new compounds. The reaction proceeds via a nucleophilic attack on the electrophilic center of the 4-(4-Ethoxy-2-methylphenyl)-2-hydroxypyridine, 95% molecule, resulting in the formation of a covalent bond between the two molecules. The reaction can be catalyzed by acids or bases, depending on the functional group being reacted.
Biochemical and Physiological Effects
The biochemical and physiological effects of 4-(4-Ethoxy-2-methylphenyl)-2-hydroxypyridine, 95% are not well understood. However, it has been reported to have anti-inflammatory, anti-cancer, and anti-microbial properties. Additionally, it has been shown to have antioxidant activity, which may be beneficial for the prevention of certain diseases.
Advantages and Limitations for Lab Experiments
The advantages of using 4-(4-Ethoxy-2-methylphenyl)-2-hydroxypyridine, 95% in laboratory experiments include its low cost, ease of synthesis, and availability. Additionally, it is relatively stable and can be stored for long periods of time. The main limitation of using 4-(4-Ethoxy-2-methylphenyl)-2-hydroxypyridine, 95% in laboratory experiments is its toxicity. It is classified as a hazardous substance and should be handled with caution.
Future Directions
The future directions for 4-(4-Ethoxy-2-methylphenyl)-2-hydroxypyridine, 95% research include further investigations into its biochemical and physiological effects, as well as its potential applications in drug development and imaging. Additionally, further research is needed to determine the optimal conditions for its synthesis and to develop new methods for its use. Finally, further studies are needed to explore its potential as a source of new fluorescent dyes for use in diagnostics.
Synthesis Methods
4-(4-Ethoxy-2-methylphenyl)-2-hydroxypyridine, 95% can be synthesized by the reaction of 4-ethoxy-2-methylphenylhydrazine with acetic anhydride in the presence of an acid catalyst. The reaction proceeds via an electrophilic aromatic substitution to form the product. The reaction is usually carried out at a temperature of 50-60°C and a pressure of 1-2 atm. The reaction can be monitored using thin layer chromatography (TLC). The product can be isolated by crystallization from a suitable solvent.
properties
IUPAC Name |
4-(4-ethoxy-2-methylphenyl)-1H-pyridin-2-one |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H15NO2/c1-3-17-12-4-5-13(10(2)8-12)11-6-7-15-14(16)9-11/h4-9H,3H2,1-2H3,(H,15,16) |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
PHHZOZPJDSOWTI-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC1=CC(=C(C=C1)C2=CC(=O)NC=C2)C |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H15NO2 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID10682932 |
Source
|
| Record name | 4-(4-Ethoxy-2-methylphenyl)pyridin-2(1H)-one | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID10682932 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
229.27 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
4-(4-Ethoxy-2-methylphenyl)-2-hydroxypyridine | |
CAS RN |
1261938-73-1 |
Source
|
| Record name | 2(1H)-Pyridinone, 4-(4-ethoxy-2-methylphenyl)- | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=1261938-73-1 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | 4-(4-Ethoxy-2-methylphenyl)pyridin-2(1H)-one | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID10682932 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
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